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Compound of Interest

Compound Name: GNF-7

CAS No.: 839706-07-9

Cat. No.: B15621306

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of GNF-7 in Dimethyl Sulfoxide

(DMSO) and saline-based formulations, along with protocols for its preparation, storage, and

use in research applications.

GNF-7 Overview
GNF-7 is a potent, multi-targeted kinase inhibitor. It is recognized for its activity against Bcr-Abl,

including the T315I "gatekeeper" mutant which confers resistance to many other inhibitors.[1][2]

Its mechanism of action also involves the inhibition of other kinases such as Activated Cdc42

kinase 1 (ACK1) and Germinal Center Kinase (GCK).[2][3] GNF-7 has demonstrated anti-

proliferative activity in various cancer cell lines and has shown efficacy in preclinical in vivo

models, highlighting its potential in cancer therapy research.[1][3] Recent studies have also

identified it as a potent FLT3 inhibitor, capable of overcoming drug resistance in Acute Myeloid

Leukemia (AML).[4]
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The solubility of GNF-7 is a critical factor for its use in both in vitro and in vivo experiments. The

following table summarizes the solubility of GNF-7 in DMSO and aqueous-based formulations.

It is important to note that GNF-7 is practically insoluble in water and ethanol.[1][5][6] For in

vivo applications, GNF-7 requires a formulation with co-solvents to achieve a suitable

concentration for administration.
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Solvent/Formul

ation

Concentration

(mg/mL)

Molar

Concentration

(mM)

Notes Source(s)

DMSO 20 36.52

Use of fresh,

moisture-free

DMSO is

recommended as

absorbed

moisture can

reduce solubility.

[1][6]

27.38 50 [2]

20 36.53

Ultrasonic and

warming to 60°C

may be required.

Hygroscopic

DMSO can

significantly

impact solubility.

[7]

16 29.22

Sonication is

recommended

for complete

dissolution.

[5]

Saline-Based

Formulations (for

in vivo use)

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

2 3.65

Sonication is

recommended.

Prepare fresh for

each use.

[5]
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5% DMSO +

40% PEG300 +

5% Tween 80 +

50% ddH₂O

1 1.83

The mixed

solution should

be used

immediately for

optimal results.

[1][6]

10% of 20

mg/mL DMSO

stock + 40%

PEG300 + 5%

Tween-80 + 45%

Saline

≥ 2 ≥ 3.65
Yields a clear

solution.
[7]

Molecular Weight of GNF-7 is 547.53 g/mol .[1]

Experimental Protocols
3.1. Preparation of GNF-7 Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of GNF-7 in

DMSO, which can be further diluted in cell culture media for in vitro assays.

Materials:

GNF-7 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block, sonicator

Procedure:
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Equilibration: Allow the GNF-7 vial to reach room temperature before opening to prevent

condensation.

Weighing: Accurately weigh the desired amount of GNF-7 powder in a sterile tube.

Solvent Addition: Add the appropriate volume of fresh DMSO to achieve the desired stock

concentration (e.g., 20 mg/mL or 50 mM).

Dissolution: Vortex the solution thoroughly for 1-2 minutes. If particulates remain, sonicate

the solution or gently warm it at 37-60°C for 5-10 minutes, followed by vortexing until the

solution is clear.[5][7]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term storage (1 month) or -80°C for long-term storage (up to

1 year).[1]

3.2. Preparation of GNF-7 Formulation for In Vivo Use (Oral Gavage)

This protocol provides a method for preparing a GNF-7 suspension for oral administration in

animal models.

Materials:

GNF-7 powder

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% in sterile water)

Sterile tubes

Homogenizer or sonicator

Procedure:

Weigh the required amount of GNF-7.

Add the GNF-7 powder to the appropriate volume of CMC-Na solution to achieve the final

desired concentration (e.g., 5 mg/mL).
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Mix thoroughly using a vortex and then sonicate or homogenize until a uniform suspension is

achieved.[6]

This formulation should be prepared fresh before each use.

3.3. Preparation of GNF-7 Formulation for In Vivo Use (Injection)

This protocol details the preparation of a clear GNF-7 solution for injection, using a co-solvent

system.

Materials:

GNF-7 stock solution in DMSO (e.g., 20 mg/mL)

PEG300

Tween 80

Sterile saline or ddH₂O

Sterile tubes and syringes

Procedure (for a 1 mg/mL final concentration):

To prepare 1 mL of the final solution, start with 400 µL of PEG300 in a sterile tube.

Add 50 µL of a 20 mg/mL GNF-7 stock solution in DMSO and mix until clear.

Add 50 µL of Tween 80 to the mixture and mix until clear.

Add 500 µL of sterile ddH₂O or saline to bring the final volume to 1 mL.

Mix thoroughly. The resulting solution should be clear.[1][6]

This formulation should be used immediately after preparation for optimal results.[1][6]
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GNF-7 Stock Solution Preparation Workflow

Preparation

Storage & Use

Start: GNF-7 Powder

Weigh GNF-7

Add fresh DMSO

Vortex / Sonicate
(Warm if necessary)

Visually inspect for clarity

Particulates remain

Aliquot into smaller volumes

Clear Solution

Store at -20°C or -80°C

Dilute for experimental use

Click to download full resolution via product page

Caption: Workflow for GNF-7 stock solution preparation and storage.
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Simplified GNF-7 Signaling Inhibition
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Caption: GNF-7 inhibits multiple kinase signaling pathways.

Safety Precautions
GNF-7 is intended for laboratory research use only. Standard laboratory safety practices should

be followed, including the use of personal protective equipment (PPE) such as gloves, safety

glasses, and a lab coat. Handle the compound in a well-ventilated area. Refer to the Safety

Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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